Cas no 2580209-47-6 (5-(3-{(tert-butoxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid)

• Product Name: 5-(3-{(tert-butoxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid
• CAS No: 2580209-47-6
• MF: C₁₄H₂₁NO₅
• MW: 283.320244550705
• CID: 5662468
• PubChem ID: 165889348
• Update Time: 2025-05-22

5-(3-{(tert-butoxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27728033
• 2580209-47-6
• 5-(3-{[(tert-butoxy)carbonyl]amino}butan-2-yl)furan-2-carboxylic acid
• 5-(3-{(tert-butoxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid

• Inchi： 1S/C14H21NO5/c1-8(10-6-7-11(19-10)12(16)17)9(2)15-13(18)20-14(3,4)5/h6-9H,1-5H3,(H,15,18)(H,16,17)
• InChI Key： ZTZBFHALSYZQKY-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C1=CC=C(C(=O)O)O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.14197277g/mol
• Monoisotopic Mass: 283.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-(3-{(tert-butoxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid

5-(3-{(tert-butoxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid: A Comprehensive Overview

The compound 5-(3-{(tert-butoxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid, identified by the CAS number 2580209-47-6, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of furan carboxylic acids, which have been extensively studied for their unique chemical properties and biological activities. The structure of this molecule incorporates a furan ring, a carboxylic acid group, and a side chain containing a tert-butoxy carbonyl amino group, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic asymmetric synthesis. These techniques not only enhance the efficiency of production but also contribute to the sustainability of chemical processes, aligning with the global trend toward green chemistry. The synthesis of 5-(3-{(tert-butoxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid involves a series of carefully orchestrated reactions, including nucleophilic substitutions, reductions, and oxidations, ensuring high purity and structural integrity.

The structural features of this compound make it an attractive candidate for various applications in the pharmaceutical industry. For instance, its furan ring provides a platform for exploring anti-inflammatory and antioxidant activities, which are crucial in drug development. Recent studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Furthermore, the presence of the tert-butoxy carbonyl amino group enhances its bioavailability and stability, making it an ideal candidate for targeted drug delivery systems.

In addition to its pharmaceutical applications, 5-(3-{(tert-butoxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid has shown potential in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of conductive polymers and organic light-emitting diodes (OLEDs). Researchers have explored its ability to form self-assembled monolayers on various substrates, which could revolutionize the design of high-performance electronic devices.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability and toxicity profiles to ensure its safe use in industrial and medical applications. Preliminary studies suggest that it exhibits low toxicity under standard conditions, which is a critical factor for its approval in therapeutic formulations.

In conclusion, 5-(3-{(tert-butoxy)carbonylamino}butan-2-yl)furan-2-carboxylic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its synthesis, structural properties, and functional versatility position it as a key player in advancing modern science and technology. As research continues to uncover new insights into its potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.